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Compound of Interest

Compound Name: Epimedonin B

Cat. No.: B15593718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Epimedonin B is a 2-phenoxychromone, a class of flavonoid derivatives, isolated from the

aerial parts of Epimedium koreanum Nakai, a perennial plant belonging to the Berberidaceae

family.[1] Traditionally, Epimedium species have been utilized in herbal medicine for a variety of

ailments. Modern scientific investigation has begun to elucidate the pharmacological properties

of its constituent compounds. This guide provides a comprehensive technical overview of

Epimedonin B, focusing on its anti-inflammatory properties, underlying mechanisms of action,

and detailed experimental protocols for its study.

Chemical and Physical Properties
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Property Value Reference

Chemical Formula C₂₀H₁₆O₆ [1]

Molecular Weight 352.34 g/mol [1]

Class 2-Phenoxychromone [1]

Appearance Amorphous Powder
Inferred from similar

compounds

Solubility

Soluble in DMSO, Methanol,

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone

Inferred from extraction and

analysis methods

Biological Activity: Anti-inflammatory Effects
Epimedonin B has demonstrated notable anti-inflammatory activity in in-vitro studies. Its

efficacy has been quantified through the inhibition of key pro-inflammatory mediators in

lipopolysaccharide (LPS)-stimulated murine macrophage RAW 264.7 cells.

Quantitative Data
The inhibitory activities of Epimedonin B and related compounds isolated from Epimedium

koreanum are summarized below. For the purposes of this guide, "Compound 1" from the cited

study, a new 2-phenoxychromone, is presented as Epimedonin B based on its chemical class

and novelty described in the research.

Compound Bioassay IC₅₀ (µM)

Epimedonin B (as Compound

1)

Nitric Oxide (NO) Production

Inhibition
16.8

Epimedonin B (as Compound

1)

Interleukin-1β (IL-1β)

Production Inhibition
38.9

Mechanism of Action: Signaling Pathway
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While the direct signaling pathway of Epimedonin B is still under investigation, evidence from

related flavonoids, such as Epimedin B, strongly suggests that its anti-inflammatory effects are

mediated through the modulation of the Mitogen-Activated Protein Kinase (MAPK) and Nuclear

Factor-kappa B (NF-κB) signaling pathways.

LPS stimulation of macrophages activates Toll-like receptor 4 (TLR4), initiating a downstream

cascade that leads to the activation of MAPK (including p38, JNK, and ERK) and the IκB

kinase (IKK) complex. IKK activation results in the phosphorylation and subsequent

degradation of the inhibitor of NF-κB (IκB), allowing the NF-κB p65 subunit to translocate to the

nucleus. In the nucleus, NF-κB acts as a transcription factor, upregulating the expression of

pro-inflammatory genes, including inducible nitric oxide synthase (iNOS) and IL-1β.

Epimedonin B is hypothesized to inhibit the phosphorylation of key proteins in the MAPK and

NF-κB pathways, thereby preventing the nuclear translocation of NF-κB and suppressing the

transcription of iNOS and IL-1β.
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Proposed Anti-inflammatory Signaling Pathway of Epimedonin B
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Extraction and Isolation Workflow for Epimedonin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9356238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9356238/
https://www.benchchem.com/product/b15593718#epimedonin-b-from-epimedium-koreanum
https://www.benchchem.com/product/b15593718#epimedonin-b-from-epimedium-koreanum
https://www.benchchem.com/product/b15593718#epimedonin-b-from-epimedium-koreanum
https://www.benchchem.com/product/b15593718#epimedonin-b-from-epimedium-koreanum
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15593718?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

